Cas no 1094954-89-8 (5-amino-1-3-(propan-2-yloxy)propyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-3-(propan-2-yloxy)propyl-1,2-dihydropyridin-2-one
• CAS No: 1094954-89-8
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5847501
• PubChem ID: 43260067
• Update Time: 2025-11-01

5-amino-1-3-(propan-2-yloxy)propyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 5-amino-1-[3-(1-methylethoxy)propyl]-
• 5-amino-1-3-(propan-2-yloxy)propyl-1,2-dihydropyridin-2-one
• 1094954-89-8
• CS-0348782
• 5-amino-1-[3-(propan-2-yloxy)propyl]-1,2-dihydropyridin-2-one
• EN300-1109626
• 5-Amino-1-(3-isopropoxypropyl)pyridin-2(1h)-one

• Inchi： 1S/C11H18N2O2/c1-9(2)15-7-3-6-13-8-10(12)4-5-11(13)14/h4-5,8-9H,3,6-7,12H2,1-2H3
• InChI Key： DJZPNOWZNWGGOX-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCCOC(C)C)C=C(N)C=C1

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Boiling Point: 345.6±42.0 °C(Predicted)
• pka: 4.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-amino-1-3-(propan-2-yloxy)propyl-1,2-dihydropyridin-2-one

5-Amino-1-(3-(Propan-2-Yloxy)Propyl)-1,2-Dihydropyridin-2-One: A Comprehensive Overview

The compound with CAS No. 1094954-89-8, known as 5-amino-1-(3-(propan-2-yloxy)propyl)-1,2-dihydropyridin-2-one, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their diverse applications in drug discovery and chemical synthesis. The dihydropyridine core of this molecule is a key feature that contributes to its potential biological activity and versatility in chemical transformations.

Recent studies have highlighted the importance of 5-amino-substituted dihydropyridines in the development of novel therapeutic agents. The presence of the amino group at the 5-position of the dihydropyridine ring introduces unique electronic and steric properties, making this compound a promising candidate for further exploration in medicinal chemistry. Additionally, the propan-2-yloxy group attached to the propyl chain at position 1 adds hydrophobicity and enhances the molecule's solubility in organic solvents, which is advantageous for various synthetic applications.

One of the most notable aspects of 5-amino-1-(3-(propan-2-yloxy)propyl)-1,2-dihydropyridin-2-one is its potential as a precursor for more complex molecules. Researchers have demonstrated that this compound can undergo a variety of reactions, including nucleophilic substitutions and condensations, to form bioactive compounds with enhanced pharmacokinetic profiles. For instance, recent advancements in click chemistry have enabled the efficient synthesis of derivatives with improved bioavailability and selectivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dihydropyridine core. Key steps include the formation of the 1,4-dihydroquinoline intermediate and subsequent functionalization to introduce the amino and propanol groups. Modern synthetic methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have significantly streamlined the production process, making it more efficient and scalable.

In terms of biological activity, 5-amino-dihydropyridines have been shown to exhibit diverse effects on cellular pathways. For example, studies have demonstrated that certain derivatives can modulate ion channels and enzyme activities, suggesting their potential utility in treating conditions such as cardiovascular diseases and neurodegenerative disorders. The amino group at position 5 plays a critical role in these interactions by serving as a binding site for proteins or other biomolecules.

Moreover, the propanol moiety in this compound contributes to its lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets. This property has been leveraged in drug delivery systems where controlled release and targeted delivery are desired outcomes. Recent research has also explored the use of this compound as a building block for creating nanoparticles and other advanced drug delivery vehicles.

From an analytical standpoint, the characterization of 5-amino-1-(3-(propan-2-yloxy)propyl)-1,2-dihydropyridin-2-one has been facilitated by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into the molecular structure and purity of the compound, ensuring its reliability for both academic research and industrial applications.

In conclusion, 5-amino-1-(3-(propan-2-yloxy)propyl)-1,2-dihydropyridin-2-one (CAS No. 1094954-89-8) stands out as a versatile and promising compound with wide-ranging applications in organic synthesis and drug discovery. Its unique structural features and favorable physicochemical properties make it an invaluable tool for researchers seeking to develop innovative therapeutic agents and advanced materials.